Cas no 120821-83-2 (N-(5-methyl-2-pyrazinyl)-Formamide)

• Product Name: N-(5-methyl-2-pyrazinyl)-Formamide
• CAS No: 120821-83-2
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 1101858
• Update Time: 2024-07-25

N-(5-methyl-2-pyrazinyl)-Formamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-2-pyrazinyl)-Formamide
• Formamide, N-(5-methyl-2-pyrazinyl)-

• Inchi： 1S/C6H7N3O/c1-5-2-8-6(3-7-5)9-4-10/h2-4H,1H3,(H,8,9,10)
• InChI Key： JDOGBTHTAKZZDG-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(C)N=C1)=O

Computed Properties

• Exact Mass: 137.059
• Monoisotopic Mass: 137.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 54.9A^2

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 335.2±42.0 °C(Predicted)
• pka: 12.77±0.70(Predicted)